Cas no 1343425-86-4 (1-(1,3-thiazol-2-yl)azetidin-3-ol)

• Product Name: 1-(1,3-thiazol-2-yl)azetidin-3-ol
• CAS No: 1343425-86-4
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5042923
• Update Time: 2025-05-24

1-(1,3-thiazol-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(thiazol-2-yl)azetidin-3-ol
• 1-(1,3-thiazol-2-yl)azetidin-3-ol

• Inchi： 1S/C6H8N2OS/c9-5-3-8(4-5)6-7-1-2-10-6/h1-2,5,9H,3-4H2
• InChI Key： WOOVPMKXBIICIJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CS2)CC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(1,3-thiazol-2-yl)azetidin-3-ol

Comprehensive Overview of 1-(1,3-thiazol-2-yl)azetidin-3-ol (CAS No. 1343425-86-4): Properties, Applications, and Research Insights

The compound 1-(1,3-thiazol-2-yl)azetidin-3-ol (CAS No. 1343425-86-4) is a heterocyclic organic molecule featuring a thiazole ring fused with an azetidine scaffold. This unique structural combination has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The presence of both thiazole and azetidine moieties contributes to its diverse reactivity, making it a valuable intermediate for synthesizing biologically active compounds.

In recent years, the demand for 1-(1,3-thiazol-2-yl)azetidin-3-ol has surged, driven by its applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for kinase inhibitors and antibacterial agents, aligning with the growing focus on combating antibiotic resistance. The compound's azetidine-3-ol group offers a strategic handle for further functionalization, enabling the development of targeted therapies for inflammatory diseases and metabolic disorders.

From a synthetic perspective, CAS No. 1343425-86-4 exemplifies the convergence of green chemistry principles and modern catalytic methods. Recent publications highlight its preparation via microwave-assisted synthesis, reducing reaction times and improving yields—a topic frequently searched in academic databases. The compound's solubility profile and stability under physiological conditions are also key discussion points in formulation research.

The thiazole-azetidine hybrid structure has shown promise in addressing current challenges in cancer immunotherapy and neurodegenerative disease research. Computational studies reveal favorable molecular docking properties with various biological targets, particularly in modulating protein-protein interactions—a hot topic in drug discovery forums. These characteristics position 1-(1,3-thiazol-2-yl)azetidin-3-ol as a compelling subject for structure-activity relationship (SAR) studies.

Quality control of 1343425-86-4 involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring batch-to-batch consistency for research applications. The compound's crystallographic data has been extensively characterized, providing valuable insights for crystal engineering applications—another trending search term in materials science communities.

Environmental considerations surrounding 1-(1,3-thiazol-2-yl)azetidin-3-ol production have led to innovations in biocatalytic synthesis routes. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing practices, frequently queried in regulatory and ESG-focused literature. The compound's biodegradation profile and ecotoxicological data are actively being investigated to meet evolving REACH compliance standards.

Emerging applications of CAS 1343425-86-4 extend to material science, where its molecular architecture serves as inspiration for designing functional polymers with tailored electronic properties. Researchers are exploring its incorporation into organic semiconductors and photocatalysts, capitalizing on the thiazole ring's electron-transport characteristics—a subject gaining traction in renewable energy discussions.

The patent landscape for 1-(1,3-thiazol-2-yl)azetidin-3-ol derivatives has expanded significantly, with recent filings covering allosteric modulators and selective enzyme inhibitors. This intellectual property activity reflects the compound's commercial potential in addressing unmet medical needs, particularly in precision medicine applications—a frequently searched term in biotechnology investment circles.

Analytical challenges associated with 1343425-86-4 quantification in complex matrices have spurred method development using UHPLC-TOF and ion mobility spectrometry. These advancements support the compound's growing use in metabolomics studies and biomarker research, areas experiencing heightened interest in diagnostic applications.

Future research directions for 1-(1,3-thiazol-2-yl)azetidin-3-ol include exploration of its chiral derivatives for asymmetric synthesis and investigation of its supramolecular chemistry properties. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced materials development—topics consistently ranking high in academic search engines.